Cas no 41993-68-4 (Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 41993-68-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD09032725
• CID: 927626
• PubChem ID: 13406909
• Update Time: 2025-05-25

Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline-1-carboxylic acid ethyl ester
• 6,7-Dimethoxy-1,2,3,4-tetrahydro-isochinolin-1-carbonsaeure-aethylester
• 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid ethyl ester
• AG-F-49268
• AGN-PC-00MFW6
• AK140190
• CTK4I5511
• ethyl (+/-)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• DTXSID50539794
• 41993-68-4
• AKOS015964594

• MDL： MFCD09032725
• Inchi： 1S/C14H19NO4/c1-4-19-14(16)13-10-8-12(18-3)11(17-2)7-9(10)5-6-15-13/h7-8,13,15H,4-6H2,1-3H3
• InChI Key： XPAWRVKFFVLAKU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=C(C(=CC=2CCN1)OC)OC)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.131
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.515

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Ethyl 6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline-1-Carboxylate: A Comprehensive Overview

Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 41993-68-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a wide range of applications. The molecule features a tetrahydroisoquinoline backbone with methoxy substituents at positions 6 and 7 and an ethyl carboxylate group at position 1. These structural elements contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery. Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have focused on its ability to interact with various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate involves a series of well-defined organic reactions. Key steps include the formation of the isoquinoline skeleton through cyclization reactions and the introduction of methoxy groups via nucleophilic substitution or alkylation. The ethyl carboxylate group is typically introduced through esterification reactions. These methods ensure high purity and structural integrity of the final product.

One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate exhibits potent inhibitory activity against certain enzymes associated with inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme linked to pain and inflammation. This suggests potential use in developing anti-inflammatory drugs.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. A study conducted by researchers at the University of California revealed that Ethyl 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate can modulate neurotransmitter systems and protect against neurotoxicity induced by beta-amyloid peptides. These findings underscore its potential as a candidate for treating Alzheimer's disease.

The pharmacokinetic properties of Ethyl 6,7-dimethoxy-1,2,3,tetrahydroisoquinoline-carboxylate have also been extensively studied. Research indicates that it has good bioavailability when administered orally and exhibits favorable distribution characteristics in various tissues. However, further studies are needed to optimize its pharmacokinetic profile for therapeutic applications.

From a synthetic chemistry perspective,Ethyl 6,,7-dimethoxy,tetrahydroisoquinoline-carboxy late serves as a valuable building block for constructing more complex molecules. Its versatile structure allows for easy functionalization at different positions on the isoquinoline ring. This makes it an attractive starting material for exploring novel chemical entities with enhanced biological activities.

Looking ahead,Eth yl 6,,7-dimethoxy,tetrahydroiso quinoline-carboxy late holds great promise for advancing drug discovery efforts across multiple therapeutic areas. Its unique combination of chemical stability,bioavailability,and biological activity positions it as a key compound in future research endeavors.